Cas no 80712-55-6 (4-methyl-N-(phenylcarbamoyl)piperazine-1-carboxamide)

• Product Name: 4-methyl-N-(phenylcarbamoyl)piperazine-1-carboxamide
• CAS No: 80712-55-6
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 1802330
• PubChem ID: 3066989
• Update Time: 2025-04-21

4-methyl-N-(phenylcarbamoyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(phenylcarbamoyl)piperazine-1-carboxamide
• 1-Piperazinecarboxamide, 4-methyl-N-((phenylamino)carbonyl)-
• DTXSID20230564
• 4-Methyl-N-((phenylamino)carbonyl)-1-piperazinecarboxamide
• 1-Methyl-4-(4-phenylallophanoyl)piperazine
• 80712-55-6

• Inchi： 1S/C13H18N4O2/c1-16-7-9-17(10-8-16)13(19)15-12(18)14-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3,(H2,14,15,18,19)
• InChI Key： IUBBUSMVMQWOKF-UHFFFAOYSA-N
• SMILES： O=C(NC(NC1C=CC=CC=1)=O)N1CCN(C)CC1

Computed Properties

• Exact Mass: 262.14297583g/mol
• Monoisotopic Mass: 262.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.7Ų